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Introduction

Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a long-acting
dihydropyridine calcium channel blocker used in the treatment of hypertension.[1]
Understanding its pharmacokinetic profile is crucial for optimizing dosing regimens and
ensuring therapeutic efficacy and safety. These application notes provide a summary of the
pharmacokinetic parameters of levamlodipine maleate in humans, based on data from
bioequivalence and pharmacokinetic studies. Detailed experimental protocols for conducting
such studies are also presented.

Pharmacokinetic Data

The pharmacokinetic properties of levamlodipine are characterized by slow absorption and a
long elimination half-life, which allows for once-daily dosing.[2][3] Bioequivalence studies have
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been conducted to compare levamlodipine with racemic amlodipine, providing valuable data on
its absorption and overall exposure.

Data Summary Tables

The following tables summarize the key pharmacokinetic parameters for levamlodipine
maleate, primarily derived from single-dose bioequivalence studies in healthy adult subjects.

Table 1: Pharmacokinetic Parameters of Levamlodipine Maleate (5 mg) vs. Amlodipine (10
mg) in Healthy Fasted Subjects

Levamlodipine (5

Parameter mg) Amlodipine (10 mg) Reference
Cmax (ng/mL) 2.70+£0.49 2.83+0.52 [4]

AUCO-t (ng-h/mL) 141.32 + 36.24 153.62 + 33.96 [4]

AUCO-c0 (ng-h/mL) 157.14 + 45.65 173.05 + 41.78 [4]

Tmax (h) 6-12 6-8 [3][5]

t1/2 (h) ~31-37 ~33-50 [3][6]

Data are presented as mean * standard deviation. Cmax: Maximum plasma concentration;
AUCO-t: Area under the plasma concentration-time curve from time zero to the last measurable
concentration; AUCO-: Area under the plasma concentration-time curve from time zero to
infinity; Tmax: Time to reach maximum plasma concentration; t1/2: Elimination half-life.

Table 2: Pharmacokinetic Parameters of Levamlodipine Maleate (5 mg) vs. Amlodipine (10
mg) in Healthy Fed Subjects

Levamlodipine (5

Parameter | Amlodipine (10 mg) Reference
mg

Cmax (ng/mL) 2.73+£0.55 2.87+0.81 [4]

AUCO-t (ng-h/mL) 166.93 + 49.96 165.46 + 43.58 [4]

AUCO- (ng-h/mL) 190.99 + 70.89 189.51 + 64.70 [4]
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Data are presented as mean * standard deviation. The bioavailability of levamlodipine is not
significantly affected by food.[5]

Experimental Protocols

The following protocols are based on methodologies reported in bioequivalence studies of
levamlodipine maleate.[4][7][8]

Protocol 1: Single-Dose, Crossover Bioequivalence
Study

1. Study Design:

o A single-center, single-dose, randomized, open-label, two-period, two-sequence crossover
study is a common design.[4][8]

e A washout period of at least 21 days should be implemented between the two periods.[8]

e The study can be conducted under both fasting and fed conditions to assess food effects.[4]

[7]
2. Subject Population:
o Healthy male and female adult volunteers.

o Subjects should undergo a comprehensive health screening, including medical history,
physical examination, vital signs, 12-lead ECG, and clinical laboratory tests.

3. Drug Administration:

o Fasting Study: After an overnight fast of at least 10 hours, subjects receive a single oral dose
of the test formulation (e.g., 5 mg levamlodipine maleate) or the reference formulation (e.g.,
10 mg amlodipine) with water.

o Fed Study: After an overnight fast, a standardized high-fat, high-calorie breakfast is served
30 minutes before drug administration. The drug is then administered with water.

4. Blood Sampling:
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Venous blood samples (e.g., 5 mL) are collected into tubes containing an appropriate
anticoagulant (e.g., K2ZEDTA).

A typical sampling schedule includes pre-dose (0 h) and multiple post-dose time points, for
example: 1, 2, 4, 6, 8, 10, 12, 24, 48, 72, 96, and 144 hours.

Plasma is separated by centrifugation and stored at -20°C or lower until analysis.
. Bioanalytical Method:

Plasma concentrations of S-amlodipine are determined using a validated liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method.[7][8][9]

The method should be validated for linearity, accuracy, precision, selectivity, and stability
according to regulatory guidelines.[9]

. Pharmacokinetic Analysis:

Pharmacokinetic parameters are calculated using non-compartmental analysis from the
plasma concentration-time data.[10]

Key parameters include Cmax, AUCO-t, AUCO-o, Tmax, and t1/2.

Statistical analysis is performed to compare the bioavailability of the test and reference
products. The 90% confidence intervals for the geometric mean ratios of Cmax, AUCO-t, and
AUCO0-o should fall within the range of 80-125% to establish bioequivalence.[4]

Visualizations
Experimental Workflow
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Caption: Workflow for a typical two-period crossover bioequivalence study of levamlodipine
maleate.
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Caption: Interrelationships between key pharmacokinetic parameters influencing drug
exposure.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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